4-Methoxy-7-methyl-2-naphthalenecarboxylic acid methyl ester

• Molecular Formula: C14H14O3
• Molecular Weight: 230.26 g/mol
• IUPAC Name: methyl 4-methoxy-7-methylnaphthalene-2-carboxylate
• InChI: InChI=1S/C14H14O3/c1-9-4-5-12-10(6-9)7-11(14(15)17-3)8-13(12)16-2/h4-8H,1-3H3
• InChI Key: TXNFTNGNUKAMDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=CC(=C2C=C1)OC)C(=O)OC

Description

4-Methoxy-7-methyl-2-naphthalenecarboxylic acid methyl ester (CAS: 24894-75-5) is a naphthalene-derived ester with the molecular formula C₁₄H₁₄O₃ and a molar mass of 230.26 g/mol . Structurally, it features a methoxy group (-OCH₃) at the 4-position and a methyl group (-CH₃) at the 7-position of the naphthalene ring, with a carboxylic acid moiety at the 2-position esterified to a methyl group. This substitution pattern confers unique physicochemical properties, including moderate polarity and stability, making it suitable for applications in synthetic chemistry, pharmacological research, and as a reference standard .

Biological Activity

4-Methoxy-7-methyl-2-naphthalenecarboxylic acid methyl ester, also known as 4-Methoxy-7-methyl-2-naphthoate, is an organic compound with significant biological activity. This article explores its pharmacological properties, mechanisms of action, and potential applications in medicinal chemistry.

Chemical Structure and Properties

The compound features a naphthalene backbone with the following structural characteristics:

• Methoxy group at the 4-position.
• Methyl group at the 7-position.
• Carboxylic acid methyl ester functional group.

Its molecular formula is $C_{13}H_{12}O_3$, and it has a molecular weight of approximately $232.23\,g/mol$ .

Anti-inflammatory Activity

Research indicates that 4-Methoxy-7-methyl-2-naphthalenecarboxylic acid methyl ester exhibits anti-inflammatory properties . In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines and enzymes, suggesting a mechanism that may involve modulation of signaling pathways related to inflammation .

Anticancer Potential

The compound has shown promise in anticancer research , particularly through its interactions with various cellular targets. Its structural features allow it to modulate enzyme activity and influence cellular signaling pathways, potentially leading to apoptosis in cancer cells .

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets. Binding studies have revealed:

• Affinity for proteins and nucleic acids , which is crucial for understanding its mechanism of action.
• Potential inhibition or activation of various biochemical pathways, which could lead to therapeutic effects in diseases such as cancer and inflammation .

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds can provide insight into how variations in chemical structure affect biological activity. The following table summarizes key features of related compounds:

Compound Name	Molecular Formula	Key Features
2-Naphthalenecarboxylic acid, methyl ester	$C_{12}H_{10}O_2$	Lacks methoxy substitution; simpler structure.
4-Hydroxy-7-methoxy-2-naphthalenecarboxylic acid methyl ester	$C_{13}H_{12}O_4$	Contains a hydroxy group instead of a methyl group at position 7; potentially different biological activity.
6-(Dimethylamino)-4-methoxy-2-naphthalenecarboxylic acid methyl ester	$C_{15}H_{17}N$	Contains a dimethylamino group; enhances solubility and biological interaction potential.

This table illustrates how the unique combination of functional groups in 4-Methoxy-7-methyl-2-naphthalenecarboxylic acid methyl ester distinguishes it from other compounds, enhancing its utility in research and therapeutic applications .

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• In vitro studies : Experiments have shown that 4-Methoxy-7-methyl-2-naphthalenecarboxylic acid methyl ester can significantly reduce the levels of inflammatory markers in cell cultures exposed to inflammatory stimuli .
• Animal models : Preclinical trials using animal models have indicated that the compound may reduce tumor growth rates when administered alongside conventional chemotherapy agents .
• Structure-Activity Relationship (SAR) : Ongoing SAR studies aim to identify the specific structural features responsible for its biological activity, thereby guiding the development of more potent derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	CAS	Molecular Formula	Molar Mass (g/mol)	Substituents (Position)	Key Properties/Applications
4-Methoxy-7-methyl-2-naphthalenecarboxylic acid methyl ester	24894-75-5	C₁₄H₁₄O₃	230.26	4-OCH₃, 7-CH₃	Reference standard, synthetic precursor
4-Hydroxy-7-methyl-2-naphthalenecarboxylic acid methyl ester	24894-74-4	C₁₃H₁₂O₃	216.23*	4-OH, 7-CH₃	Higher polarity, potential antioxidant activity
4,5-Dihydroxy-7-methoxy-2-naphthalenecarboxylic acid methyl ester	90539-46-1	C₁₃H₁₂O₅	272.24*	4-OH, 5-OH, 7-OCH₃	Enhanced acidity, UV absorption
Torulosic acid methyl ester	-	C₂₀H₃₀O₃	318.45	Labdane diterpene ester	Plant resin component, antimicrobial
Palmitic acid methyl ester	-	C₁₇H₃₄O₂	270.45	Saturated fatty acid ester	Lipid metabolism studies

*Calculated based on molecular formula.

Key Differences and Implications

Substituent Effects on Polarity and Solubility The methoxy group in the target compound reduces polarity compared to the hydroxy-substituted analog (CAS: 24894-74-4). This makes the methoxy derivative less soluble in polar solvents like water but more compatible with organic matrices . The 4,5-dihydroxy-7-methoxy derivative (CAS: 90539-46-1) exhibits higher acidity due to two phenolic -OH groups, which may enhance its reactivity in ester hydrolysis or chelation processes .

Fatty acid methyl esters (e.g., palmitic acid methyl ester) are structurally distinct but share ester functionality, enabling comparative studies on metabolic pathways or GC-MS analytical behavior .

Analytical Behavior

• GC-MS analysis of methyl esters (e.g., fatty acid derivatives in and ) shows retention times and fragmentation patterns influenced by chain length and substituents. For naphthalene esters, aromatic rings and substituent positions would similarly affect chromatographic separation and mass spectral signatures .

Research Findings and Limitations

• Synthetic Utility : The methoxy and methyl groups in the target compound enhance steric protection of the ester group, slowing hydrolysis compared to hydroxy-substituted analogs .
• Analytical Challenges : Differentiation of naphthalene esters via GC-MS requires optimized protocols due to similarities in molecular weights and fragmentation patterns among analogs .